Cas no 28022-07-3 (21H-Biline-8,12-dipropanoicacid, 2,18-diethenyl-1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-(9CI))

• Product Name: 21H-Biline-8,12-dipropanoicacid, 2,18-diethenyl-1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-(9CI)
• CAS No: 28022-07-3
• MF: C₃₃H₃₄N₄O₆
• MW: 582.646268367767
• CID: 289951
• Update Time: 2025-04-19

21H-Biline-8,12-dipropanoicacid, 2,18-diethenyl-1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 21H-Biline-8,12-dipropanoicacid, 2,18-diethenyl-1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-(9CI)
• Biliverdin IIIα
• biliverdin-XIIIα
• Biline-8,12-dipropionicacid, 1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-2,18-divinyl-(8CI)
• Biliverdin IIIa
• 2,18-Divinyl-1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropionic acid
• 21H-Biline-8,12-dipropanoic acid, 2,18-diethenyl-1,19,22,24-tetrahydro-3,7,13,17-tetramethyl-1,19-dioxo-

• Inchi： 1S/C33H34N4O6/c1-7-20-16(3)26(36-32(20)42)13-24-18(5)22(9-11-30(38)39)28(34-24)15-29-23(10-12-31(40)41)19(6)25(35-29)14-27-17(4)21(8-2)33(43)37-27/h7-8,13-15,34-35H,1-2,9-12H2,3-6H3,(H,36,42)(H,38,39)(H,40,41)/b25-14+,26-13-,29-15-
• InChI Key： KAKJNXOGVQSDEP-VZRPNTPVSA-N
• SMILES： C(O)(=O)CCC1=C(C)/C(=C\C2C(C)=C(C=C)C(=O)N=2)/N/C/1=C\C1=C(CCC(O)=O)C(C)=C(/C=C2/C(C)=C(C=C)C(=O)N/2)N1

Computed Properties

• Exact Mass: 582.24802
• Monoisotopic Mass: 582.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 161A^2

Experimental Properties

• PSA: 160.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Bilirubins